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Compound of Interest

Compound Name: Ethyl isovalerate

Cat. No.: B153875 Get Quote

For researchers and professionals in the fields of sensory science and drug development,

understanding the olfactory properties of volatile compounds is paramount. This guide provides

a comparative analysis of ethyl isovalerate against other esters, focusing on their odor

detection thresholds as determined by olfactometry studies. The data presented is supported

by detailed experimental protocols to ensure a clear and objective comparison.

Quantitative Olfactory Performance
The following table summarizes the odor detection thresholds (ODTs) of ethyl isovalerate and

a range of other esters as reported in scientific literature. Lower ODT values indicate a higher

potency of the odorant.
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Ester
Chemical
Formula

Odor
Detection
Threshold

Matrix Reference

Ethyl Isovalerate C7H14O2 1.14 µg/L Water [1]

Ethyl Acetate C4H8O2 5000 ppb Water [2]

Ethyl Acetate C4H8O2 245 ppb Air [3]

Propyl Acetate C5H10O2 3.31 µg/L Water [1]

Butyl Acetate C6H12O2 1.93 µg/L Water [1]

Butyl Acetate C6H12O2 4.3 ppb Air [3]

Ethyl Butyrate C6H12O2 0.007 µg/L Water [1]

Ethyl Butyrate C6H12O2 1 ppb Water [2]

Ethyl Isobutyrate C6H12O2 0.024 µg/L Water [1]

Ethyl Valerate C7H14O2 0.013 µg/L Water [1]

Ethyl Valerate C7H14O2 1.5 ppb Water [2]

Hexyl Acetate C8H16O2 2.9 ppb Air [3]

Ethyl Hexanoate C8H16O2 1 ppb Water [2]

Ethyl Heptanoate C9H18O2 2.2 ppb Water [2]

Octyl Acetate C10H20O2 20 ppb Air [3]

Ethyl Octanoate C10H20O2 15 ppb Water [2]

Note: ppb stands for parts per billion. 1 µg/L is approximately equal to 1 ppb for compounds

with a density close to water.

Experimental Protocols
The methodologies employed in the cited studies are crucial for interpreting the quantitative

data. Below are detailed descriptions of the experimental protocols used to determine the odor

detection thresholds.
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Protocol 1: Dynamic Dilution Olfactometry in an
Aqueous Solution[1]
This method was utilized to determine the odor detection thresholds of ethyl isovalerate and

other esters in water.

Panelists: A panel of 18 trained assessors (9 male, 9 female), aged between 20 and 35,

participated in the sensory evaluation. All panelists were non-smokers and were screened for

their ability to perceive and describe odors.

Sample Preparation: Stock solutions of the esters were prepared in deodorized water. A

series of dilutions were then created from the stock solutions.

Olfactometry Procedure: A three-alternative forced-choice (3-AFC) method was employed

using a dynamic dilution olfactometer. For each presentation, panelists were presented with

three sniffing ports, two containing deodorized water (blanks) and one containing the diluted

ester sample.

Threshold Determination: The presentation was done in an ascending concentration series.

The individual threshold was recorded as the concentration at which the panelist could

correctly identify the odor-containing sample in two consecutive presentations. The group's

odor detection threshold was calculated as the geometric mean of the individual thresholds.

Protocol 2: Air-Dilution Olfactometry for Homologous n-
Acetate Esters[3]
This protocol was used to measure the concentration-response functions for the odor detection

of a series of n-acetate esters in the vapor phase.

Panelists: Groups of 16-17 normosmic (normal sense of smell) non-smokers, aged 18-38,

were recruited for the study.

Stimulus Delivery: An 8-station vapor delivery device (VDD-8) was used to present the

odorants. The concentrations of the esters in the air stream were confirmed by gas

chromatography.
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Olfactometry Procedure: A three-alternative forced-choice (3-AFC) procedure was used.

Panelists were presented with three sniffing cones, one containing the diluted ester vapor

and two containing carbon-filtered air. The presentation followed an ascending concentration

approach.

Threshold Determination: The odor detection threshold (ODT) was defined as the

concentration at which the detection probability was halfway between chance (33.3%) and

perfect detection (100%). A sigmoid (logistic) model was fitted to the concentration-detection

functions to determine this point.

Visualizing the Experimental Workflows
To further clarify the methodologies, the following diagrams illustrate the experimental

workflows described.
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Caption: Workflow for Dynamic Dilution Olfactometry in an Aqueous Solution.
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Caption: Workflow for Air-Dilution Olfactometry using a Vapor Delivery Device.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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